Cas no 110012-19-6 (27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI))

• Product Name: 27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI)
• CAS No: 110012-19-6
• MF: C₂₉H₄₈O
• MW: 412.690829277039
• CID: 144800
• Update Time: 2024-01-25

27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 27-Norergost-5-en-3-ol,25-ethylidene-, (3b,25E)- (9CI)
• Jaspisterol
• (25E)-25-Ethylidene-27-norergost-5-en-3β-ol
• 27-Norergost-5-en-3-ol, 25-ethylidene-, (3β,25E)- (9CI)

• Inchi： 1S/C29H48O/c1-7-19(2)20(3)8-9-21(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h7,10,20-21,23-27,30H,8-9,11-18H2,1-6H3/b19-7+/t20-,21+,23?,24?,25+,26?,27?,28?,29?/m0/s1
• InChI Key： MMFZLVUIFVOBLE-VMRQAZKXSA-N
• SMILES： C1C2(C)C(=CCC3C2CCC2(C)C3CC[C@@H]2[C@@H](CC[C@H](C)/C(/C)=C/C)C)CC(O)C1

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 412.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 52.54